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Compound of Interest

Compound Name:
1,3-Bis(4-chlorophenyl)-1H-

imidazol-3-ium chloride

CAS No.: 141556-46-9

Cat. No.: B123440

Get Quote

In the ever-evolving landscape of chemical research, 1,3-diaryl-imidazolium chlorides have

carved a significant niche, serving as versatile precursors to N-heterocyclic carbenes (NHCs)

which are pivotal in catalysis and drug development. Their structural nuances, dictated by the

nature of the aryl substituents, directly influence their stability, reactivity, and performance in

various applications. This guide offers a detailed structural comparison of three distinct 1,3-

diaryl-imidazolium chlorides: 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride, 1,3-bis(2,4,6-

trimethylphenyl)imidazolium chloride, and 1,3-bis(4-methoxyphenyl)imidazolium chloride,

providing researchers with the essential data and protocols to inform their molecular design

and experimental endeavors.

Comparative Structural and Spectroscopic Data
The following table summarizes key structural and spectroscopic data for the selected 1,3-

diaryl-imidazolium chlorides, facilitating a direct comparison of their fundamental properties.
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Parameter

1,3-bis(2,6-
diisopropylphenyl)i
midazolium
chloride

1,3-bis(2,4,6-
trimethylphenyl)imi
dazolium chloride

1,3-bis(4-
methoxyphenyl)imi
dazolidinium
chloride
monohydrate

Molecular Formula C₂₇H₃₇ClN₂[1] C₂₁H₂₅ClN₂[2]
C₁₇H₁₇N₂O₂⁺·Cl⁻·H₂O

[3][4]

Molecular Weight 425.0 g/mol [1] 340.9 g/mol 334.79 g/mol [3][4]

Appearance
White to light orange

powder/crystal

White to light yellow

powder/crystal
Colorless crystals

Crystal System Not explicitly found Not explicitly found Monoclinic[3][4]

Space Group Not explicitly found Not explicitly found C2[3]

Unit Cell Parameters Not explicitly found Not explicitly found

a = 15.6706(19) Å, b =

9.4198(9) Å, c =

5.4026(4) Å, β =

90.156(1)°[3][4]

Dihedral Angle (Aryl-

Imidazolium)
Not explicitly found Not explicitly found 4.15(3)°[3][4]

¹H NMR (CDCl₃, δ

ppm)
Not explicitly found

10.73 (s, 1H, NCHN),

7.70 (s, 2H, Im-H),

7.00 (s, 4H, Ar-H),

2.33 (s, 6H, p-CH₃),

2.15 (s, 12H, o-CH₃)

[5]

Not explicitly found

¹³C NMR (CDCl₃, δ

ppm)
Not explicitly found

141.1, 139.2, 134.1,

130.7, 129.8, 124.8,

21.1, 17.6[5]

Not explicitly found

Experimental Protocols
Detailed methodologies for the synthesis and characterization of these compounds are crucial

for reproducibility and further investigation.
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Synthesis Protocols
1. Synthesis of 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride[6][7][8]

Step 1: Synthesis of N,N'-bis(2,6-diisopropylphenyl)-1,4-diazabutadiene. To a solution of 2,6-

diisopropylaniline (33.9 mmol) and a catalytic amount of acetic acid (1.18 mmol) in methanol

(15 mL) heated to 50°C, a solution of glyoxal (40% aqueous solution, 16.7 mmol) in

methanol (15 mL) is added dropwise over 15 minutes. The mixture is stirred at 50°C for 30

minutes and then at room temperature for 10 hours. The resulting yellow precipitate is

filtered and dried to yield the diimine.

Step 2: Cyclization. The diimine (8.5 mmol) and paraformaldehyde (8.5 mmol) are dissolved

in ethyl acetate (30 mL) and stirred vigorously at 70°C. A solution of 4M HCl in dioxane is

then added, and the reaction mixture is stirred for 2 hours at room temperature. The resulting

precipitate is collected by filtration, washed, and dried to afford the final product.

2. Synthesis of 1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride[8][9][10]

Step 1: Synthesis of N,N'-dimesitylethanediimine. 2,4,6-Trimethylaniline (74.0 mmol) is

dissolved in methanol (40 mL) and cooled to 0°C. A 40% aqueous solution of glyoxal (37.0

mmol) and a few drops of formic acid are added. The solution is warmed to room

temperature and stirred for two days. The yellow precipitate is filtered and washed.

Step 2: Cyclization. The N,N'-dimesitylethanediimine (27.0 mmol) and paraformaldehyde

(27.0 mmol) are suspended in THF (54 mL). A solution of 4M HCl in dioxane (9.45 mL, 37.8

mmol) is added, and the mixture is stirred at 40°C for 2 days. The white precipitate is

collected by filtration and washed with THF and diethyl ether.

3. Synthesis of 1,3-bis(4-methoxyphenyl)imidazolidinium chloride monohydrate[4]

The synthesis involves the reaction of 4-methoxyaniline with formaldehyde and glyoxal in

ethanol at 273-278 K for 8 hours. The resulting intermediate is then oxidized with phosgene in

DMF at 268-273 K.

Characterization Protocols
1. Nuclear Magnetic Resonance (NMR) Spectroscopy[11][12]
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Sample Preparation: Dissolve approximately 5-10 mg of the 1,3-diaryl-imidazolium chloride

in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

¹H NMR Spectroscopy: Acquire the spectrum on a 400 MHz or higher spectrometer. Typical

parameters include a spectral width of -2 to 12 ppm, a sufficient number of scans for a good

signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

¹³C NMR Spectroscopy: Acquire the spectrum on the same instrument. Typical parameters

include a spectral width of 0 to 160 ppm, a larger number of scans, and often proton

decoupling to simplify the spectrum.

2. Single-Crystal X-ray Diffraction[3][4][13]

Crystal Growth: Grow single crystals suitable for X-ray diffraction by slow evaporation of a

saturated solution of the compound in an appropriate solvent (e.g., acetone, ethanol/water).

Data Collection: Mount a suitable crystal on a diffractometer equipped with a CCD area

detector and a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å). Collect diffraction

data at a controlled temperature (e.g., 298 K) using ω and φ scans.

Structure Solution and Refinement: Process the collected data using appropriate software

(e.g., SAINT for data reduction). Solve the structure by direct methods and refine by full-

matrix least-squares on F² using software packages like SHELXS and SHELXL. Position

hydrogen atoms geometrically and refine them using a riding model.

Visualization of the Comparative Workflow
The following diagram illustrates the logical workflow for the structural comparison of the

different 1,3-diaryl-imidazolium chlorides.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/51135334_13-Bis4-methoxy-phen-ylimidazolidium_chloride_monohydrate
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959710/
https://www.mdpi.com/1420-3049/25/7/1544
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Structural Comparison of 1,3-Diaryl-Imidazolium Chlorides

Synthesis

Characterization

Data Analysis and Comparison

1,3-bis(2,6-diisopropylphenyl)imidazolium chloride

NMR Spectroscopy
(¹H, ¹³C) X-ray Crystallography

1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride 1,3-bis(4-methoxyphenyl)imidazolium chloride

Spectroscopic Data
(Chemical Shifts)

Structural Parameters
(Bond Lengths, Angles, Dihedrals)

Comparative Table

Click to download full resolution via product page

Caption: Workflow for the synthesis, characterization, and comparative analysis of 1,3-diaryl-

imidazolium chlorides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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